![molecular formula C13H26N2O2 B1504838 tert-butyl (3R)-3-[(dimethylamino)methyl]piperidine-1-carboxylate CAS No. 1002359-82-1](/img/structure/B1504838.png)
tert-butyl (3R)-3-[(dimethylamino)methyl]piperidine-1-carboxylate
Overview
Description
Tert-butyl (3R)-3-[(dimethylamino)methyl]piperidine-1-carboxylate is a chemical compound that has been widely studied for its potential use in scientific research. This compound is commonly referred to as Boc-DMP, and it is a derivative of piperidine. Boc-DMP is a white crystalline powder that is soluble in most organic solvents.
Mechanism of Action
The mechanism of action of Boc-DMP is not fully understood, but it is believed to act as a reversible inhibitor of enzymes that catalyze the hydrolysis of peptides. This compound is also thought to interact with the active site of enzymes, preventing substrate binding.
Biochemical and Physiological Effects
Boc-DMP has been shown to have a number of biochemical and physiological effects. This compound has been found to inhibit the activity of a variety of enzymes, including trypsin, chymotrypsin, and elastase. Boc-DMP has also been shown to affect the stability and solubility of peptides.
Advantages and Limitations for Lab Experiments
One advantage of using Boc-DMP in lab experiments is its ability to protect amino acids during peptide synthesis. This compound is also relatively easy to synthesize and purify. However, one limitation of using Boc-DMP is its potential to interfere with the activity of enzymes in biological systems.
Future Directions
There are a number of future directions for the study of Boc-DMP. One potential application is in the development of new drugs that target specific enzymes. Boc-DMP could also be used to study the structure and function of enzymes in more detail. Additionally, the use of Boc-DMP in the synthesis of peptides could be further optimized to improve the yield and purity of the final product.
Scientific Research Applications
Boc-DMP has been used in a variety of scientific research applications, including the synthesis of peptides and the study of protein-ligand interactions. This compound is often used as a protecting group for amino acids during peptide synthesis. Boc-DMP can also be used to modify the properties of peptides, such as their solubility and stability.
properties
IUPAC Name |
tert-butyl (3R)-3-[(dimethylamino)methyl]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2O2/c1-13(2,3)17-12(16)15-8-6-7-11(10-15)9-14(4)5/h11H,6-10H2,1-5H3/t11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGMMNOYMEULLTJ-LLVKDONJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)CN(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCC[C@@H](C1)CN(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70680217 |
Source
|
| Record name | tert-Butyl (3R)-3-[(dimethylamino)methyl]piperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70680217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl (3R)-3-[(dimethylamino)methyl]piperidine-1-carboxylate | |
CAS RN |
1002359-82-1 |
Source
|
| Record name | tert-Butyl (3R)-3-[(dimethylamino)methyl]piperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70680217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[1-(2-Methylphenyl)-1H-pyrazol-4-YL]ethanone](/img/structure/B1504770.png)
![2-{2-[4-(3-Benzyloxy-phenylsulfanyl)-2-chloro-phenyl]-ethyl}-2-fluoro-malonic acid diethyl ester](/img/structure/B1504772.png)
![(2S)-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)octanoic acid](/img/structure/B1504779.png)
![N-[(4-Chlorophenyl)-(2-hydroxyphenyl)methyl]acetamide](/img/structure/B1504780.png)
![7-Hydroxy-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine-2-carboxylic acid methyl ester](/img/structure/B1504798.png)
